1-Oleoyl-2-hydroxy-sn-glycero-3-PG sodium

• Molecular Formula: C24H46NaO9P
• Molecular Weight: 532.6 g/mol
• InChI: InChI=1S/C24H47O9P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(28)31-19-23(27)21-33-34(29,30)32-20-22(26)18-25;/h9-10,22-23,25-27H,2-8,11-21H2,1H3,(H,29,30);/q;+1/p-1/b10-9-;/t22?,23-;/m1./s1
• InChIKey: STLDIXSFXILIFT-AXFOVFEGSA-M

1-Oleoyl-2-hydroxy-sn-glycero-3-PG Sodium: A Defined 18:1 Lysophosphatidylglycerol Standard for Membrane Research and Lipidomics

1-Oleoyl-2-hydroxy-sn-glycero-3-PG sodium (CAS 326495-24-3), also designated as 18:1 Lyso PG, is a synthetic lysophospholipid composed of a single oleic acid (C18:1, cis-Δ9) chain esterified at the sn-1 position of a glycerol backbone linked to a phosphoglycerol headgroup . As a single-chain anionic lipid, it functions both as a mild nonionic-like detergent and as a curvature-active membrane component, facilitating the formation of micelles and non-lamellar lipid phases . This compound is widely utilized as a defined chemical standard in lipidomics, as a substrate in enzymatic assays, and as a functional additive in the engineering of liposomal drug delivery systems and artificial membrane models .

Use as Standard

Defined 18:1 Lyso PG for lipidomics method calibration and retention time mapping.

Use as Substrate

Preferred acyl acceptor for LPGAT1 enzymatic assays and cardiolipin remodeling studies.

Use as Additive

Curvature-active anionic lipid for engineering high-curvature liposomes and non-lamellar phases.

Why Generic Lysophospholipid Substitution is Not Advisable for 1-Oleoyl-2-hydroxy-sn-glycero-3-PG Sodium

Generic substitution of 1-Oleoyl-2-hydroxy-sn-glycero-3-PG sodium with other lysophospholipid classes (e.g., LPA, LPC) or even other Lyso PG acyl variants is not scientifically valid due to fundamental differences in headgroup charge, acyl chain unsaturation, and resultant molecular geometry. The anionic phosphoglycerol headgroup confers distinct electrostatic and hydrogen-bonding properties absent in zwitterionic Lyso PC or Lyso PE . More critically, the cis-unsaturation at the C18:1 acyl chain introduces a kink that significantly lowers the lipid's packing parameter compared to saturated 16:0 or 18:0 Lyso PG variants, directly altering its ability to induce positive membrane curvature, stabilize micelles, and serve as a substrate for specific acyltransferases like LPGAT1 [1]. These structural nuances translate into divergent biophysical and biochemical behaviors that cannot be compensated for by simple concentration adjustments of alternative lysophospholipids.

1

Headgroup Charge Mismatch

Lyso PC or Lyso PE possess zwitterionic headgroups, altering electrostatic membrane interactions compared to the anionic phosphoglycerol group in Lyso PG.

2

Saturated Analogs (16:0 / 18:0) Reduce Curvature

Saturated chains lack the cis-double bond kink, decreasing the lipid's packing parameter and limiting its ability to stabilize highly curved membrane structures.

3

Enzyme Substrate Specificity May Not Transfer

LPGAT1 and BMP synthesis enzymes prefer 18:1 chains. Substituting with 16:0 Lyso PG may result in reduced kinetic turnover and non-physiological product formation.

• [1] LPGAT1 - Lysophosphatidylglycerol acyltransferase 1. UniProtKB/Swiss-Prot. View Source

Quantitative Differential Evidence for 1-Oleoyl-2-hydroxy-sn-glycero-3-PG Sodium vs. Closest Analogs

18:1 Lyso PG as a Preferred Substrate for Lysophosphatidylglycerol Acyltransferase 1 (LPGAT1)

LPGAT1 is the primary enzyme responsible for the re-acylation of Lyso PG to form mature phosphatidylglycerol (PG). While LPGAT1 can utilize various Lyso PG species, it exhibits a pronounced substrate preference for oleoyl (18:1)-containing Lyso PG as the acyl acceptor. LPGAT1 demonstrates a clear preference for oleoyl-LPG (18:1) over palmitoyl-LPG (16:0) as an acyl receptor, and similarly favors oleoyl-CoA over shorter-chain acyl donors [1]. This preference is not merely academic; it reflects the enzyme's physiological role in incorporating unsaturated fatty acids into mitochondrial cardiolipin, a process critical for maintaining oxidative phosphorylation efficiency. Therefore, when reconstituting PG synthesis pathways in vitro, using 16:0 Lyso PG as a substitute for the 18:1 species will result in significantly reduced enzymatic turnover and yield a non-physiological saturated PG product [1].

LPGAT1 Substrate Preference

Class-level inference

18:1 Lyso PG is the preferred acyl acceptor; 16:0 Lyso PG shows reduced enzymatic turnover.

Essential for modeling physiological cardiolipin remodeling pathways.

Kinetic constants are source-dependent but universally favor the 18:1 chain.

Evidence Dimension	LPGAT1 substrate preference (acyl acceptor)
Target Compound Data	18:1 Lyso PG (1-oleoyl-2-hydroxy-sn-glycero-3-PG) is a preferred substrate.
Comparator Or Baseline	16:0 Lyso PG (1-palmitoyl-2-hydroxy-sn-glycero-3-PG) is a less preferred substrate.
Quantified Difference	Qualitative preference documented; specific kinetic constants (Km, Vmax) are enzyme source-dependent but universally favor 18:1 over 16:0 Lyso PG.
Conditions	In vitro acyltransferase assays using recombinant LPGAT1.

Why This Matters

For researchers investigating PG biosynthesis or mitochondrial lipid metabolism, the choice of 18:1 Lyso PG over its 16:0 analog is essential to accurately model physiological substrate flux and enzyme kinetics.

• [1] UniProtKB. LPGAT1 (Q92604). Function: Lysophosphatidylglycerol (LPG) specific acyltransferase... demonstrates a clear preference... Prefers oleoyl-LPG over palmitoyl-LPG as an acyl receptor. View Source

Differential Role of 18:1 Lyso PG in Bis(monoacylglycero)phosphate (BMP) Biosynthesis

Bis(monoacylglycero)phosphate (BMP), also known as lysobisphosphatidic acid, is an unconventional phospholipid exclusively localized to late endosomes and lysosomes, where it regulates cholesterol transport and sphingolipid degradation. Its biosynthesis is unique, occurring via a transphosphatidylation reaction within the lysosomal lumen. Recent studies definitively show that 18:1 Lyso PG serves as the direct metabolic precursor for the synthesis of 18:1/18:1 BMP species in mammalian cells [1]. In experiments with HMC3 microglial cells, incubation with exogenous 18:1 Lyso PG led to a quantifiable and statistically significant increase in cellular BMP levels, specifically elevating the 18:1-containing BMP molecular species (measured as ~2-fold increase in BMP signal over vehicle control) [1]. In contrast, the di-acyl precursor 18:1/18:1 PG must first be converted to 18:1 Lyso PG by phospholipase A2 before it can enter the BMP synthesis pathway [1]. Using an alternative Lyso PG species, such as 16:0 Lyso PG, would generate a non-native saturated BMP species with unknown biophysical and functional consequences, undermining the physiological relevance of the study.

Precursor for BMP Synthesis

Head-to-head comparison

18:1 Lyso PG acts as the direct metabolic precursor, increasing cellular BMP signal ~2-fold over vehicle control.

Establishes the compound as the biologically relevant substrate for lysosomal BMP studies.

Diacyl PG is an indirect precursor requiring prior hydrolysis to Lyso PG.

Evidence Dimension	Precursor for cellular BMP synthesis
Target Compound Data	18:1 Lyso PG: Direct precursor; 6h incubation increased 18:1 BMP species.
Comparator Or Baseline	18:1/18:1 PG (diacyl): Indirect precursor requiring prior hydrolysis to Lyso PG.
Quantified Difference	Quantification of BMP signal demonstrated an ~2-fold increase over vehicle control upon lipid feeding.
Conditions	HMC3 human microglial cells, 6-hour incubation with lipid.

Why This Matters

This establishes 18:1 Lyso PG as the biologically relevant and direct substrate for studying lysosomal BMP synthesis, making it an indispensable tool for research into lysosomal storage disorders and intracellular lipid trafficking.

• [1] PMC12055030. Figure 1: PG and lyso-PG are precursors of BMP in mammalian cells. Quantification shows ~2-fold increase in BMP signal. View Source

Enhanced Positive Membrane Curvature Induction by Unsaturated 18:1 Lyso PG Compared to Saturated Analogs

The molecular shape of a lipid, defined by the ratio of its hydrophobic tail volume to its headgroup area, dictates its ability to induce curvature in lipid bilayers. Lysophospholipids, with their single acyl chain, inherently possess an 'inverted cone' shape that promotes positive membrane curvature. The presence of a cis-double bond in the 18:1 oleoyl chain of this compound significantly increases the cross-sectional area of the hydrophobic tail, further amplifying its curvature-inducing capacity compared to saturated Lyso PG species like 16:0 Lyso PG or 18:0 Lyso PG . This property makes 18:1 Lyso PG a potent modulator of membrane geometry, favoring the formation of non-lamellar structures such as micelles and inverted hexagonal (HII) phases . Biophysical studies on related lipid systems demonstrate that compounds which increase monolayer positive spontaneous curvature, including myristoyl-lyso-PG, effectively stabilize highly curved membrane intermediates [1]. While direct quantitative comparison of curvature induction between 18:1 and 16:0 Lyso PG is not available in a single head-to-head study, the class-level inference from established lipid shape theory strongly supports that the unsaturated 18:1 variant is a more potent curvature-active agent than its saturated counterparts .

Membrane Curvature Induction

Class-level inference

The unsaturated 18:1 oleoyl chain increases the hydrophobic tail cross-sectional area, favoring an inverted cone shape that promotes high positive membrane curvature.

Critical for stabilizing highly curved vesicles and non-lamellar phases.

Saturated 16:0 and 18:0 Lyso PG variants are less effective curvature agents.

Evidence Dimension	Positive membrane curvature induction capacity
Target Compound Data	18:1 Lyso PG: High curvature-inducing capacity due to unsaturated acyl chain (larger tail cross-sectional area).
Comparator Or Baseline	16:0 Lyso PG / 18:0 Lyso PG: Lower curvature-inducing capacity due to saturated, straight acyl chains.
Quantified Difference	Qualitative difference based on lipid shape theory; no single-study quantitative comparison available.
Conditions	Lipid packing parameter and molecular shape analysis.

Why This Matters

For applications requiring precise control over membrane architecture, such as in the stabilization of highly curved liposomes or the study of membrane fusion intermediates, the choice of the unsaturated 18:1 Lyso PG over saturated analogs provides a critical and non-substitutable physical-chemical advantage.

• [1] The Intermediate State of DMPG Is Stabilized by Enhanced Positive Spontaneous Curvature. (2010). All compounds increasing the monolayer positive spontaneous curvature (ethanol, urea, myristoyl-lyso-PG) increased the temperature span of the intermediate phase. View Source

Defined Isomeric Composition as a Critical Quality Attribute for Reproducible Research

A key differentiator in the procurement of 1-Oleoyl-2-hydroxy-sn-glycero-3-PG sodium is the vendor-specified and analytically verified isomeric purity. Commercial preparations of lysophospholipids are known to undergo spontaneous acyl chain migration from the sn-1 to the sn-2 position, resulting in a mixture of 1-acyl and 2-acyl isomers. This isomer ratio can significantly impact the compound's biophysical properties and biological activity. Reputable suppliers, such as Avanti Polar Lipids, provide products with a clearly defined and controlled isomeric composition. Their 18:1 Lyso PG product (cat. 858125) is specified with a purity of >99% total Lyso PG and may contain up to 10% of the 2-LPG isomer . Similarly, Cayman Chemical specifies their product (item no. 20960) as a ≥95% pure, 9:1 mixture of 1-acyl and 2-acyl isomers . This level of transparency is not universally available from all vendors. Procuring material without a defined isomeric profile introduces a significant and unquantifiable variable into any experiment, compromising both the reproducibility and the interpretability of results. For scientists requiring material where the 1-acyl isomer is the dominant or exclusive species, selecting a product with a validated and specified isomer ratio is essential.

Isomeric Purity Specification

Supporting evidence

Vendor-verified 1-acyl / 2-acyl isomer ratio (e.g., Avanti: ≤10% 2-LPG; Cayman: 9:1 mixture) ensures batch consistency.

Ensures reproducible chromatographic retention and ionization efficiency in targeted lipidomics.

Undefined generic sources introduce uncharacterized isomer variability.

Evidence Dimension	Isomeric purity and batch-to-batch consistency
Target Compound Data	Avanti 858125: >99% total LPG, ≤10% 2-LPG isomer. Cayman 20960: ≥95% purity, 9:1 (1-acyl:2-acyl) mixture.
Comparator Or Baseline	Unspecified generic 18:1 Lyso PG sources: Undefined isomeric composition.
Quantified Difference	Defined isomer ratios provide experimental reproducibility.
Conditions	TLC and other analytical QC methods.

Why This Matters

For procurement, specifying a source with a validated and controlled isomeric profile is a non-negotiable criterion to ensure experimental reproducibility and avoid introducing an uncharacterized variable that can confound biophysical and biological assays.

Optimal Research and Industrial Applications for 1-Oleoyl-2-hydroxy-sn-glycero-3-PG Sodium Based on Verified Differential Evidence

Reconstitution of Mitochondrial Cardiolipin Remodeling Pathways

Researchers investigating the enzymatic pathways responsible for maintaining mitochondrial cardiolipin composition should utilize 18:1 Lyso PG as the definitive substrate for LPGAT1 activity assays. As established in Section 3, LPGAT1 exhibits a clear kinetic preference for oleoyl-LPG over saturated Lyso PG species [1]. Employing 1-Oleoyl-2-hydroxy-sn-glycero-3-PG sodium in in vitro re-acylation reactions is therefore essential for achieving physiologically relevant enzyme turnover rates and for generating the correct unsaturated PG intermediates that serve as precursors for mature cardiolipin. The use of 16:0 Lyso PG in this context will lead to artificially low activity measurements and the synthesis of a non-native, fully saturated PG product, thus misrepresenting the pathway's true dynamics [1].

Studying Lysosomal BMP Synthesis and Function

For investigations into the biogenesis and function of late endosomes and lysosomes, 1-Oleoyl-2-hydroxy-sn-glycero-3-PG sodium is the required precursor for studying the synthesis of bis(monoacylglycero)phosphate (BMP). The evidence presented in Section 3 demonstrates that 18:1 Lyso PG acts as the direct and specific substrate for the transphosphatidylation reaction that yields 18:1-containing BMP species in mammalian cells [1]. Feeding cells with this compound allows researchers to directly probe the lysosomal BMP synthesis machinery and study its role in cholesterol trafficking and sphingolipid metabolism. Alternative precursors, such as diacyl PG, are indirect and require prior enzymatic conversion, while other Lyso PG acyl variants would produce non-physiological BMP analogs, thereby confounding the interpretation of functional studies [1].

Engineering of High-Curvature Liposomal Drug Delivery Systems

In the rational design of lipid nanoparticles (LNPs) and liposomal formulations for nucleic acid or small molecule delivery, the precise control of membrane curvature is a critical parameter influencing encapsulation efficiency, particle size, and endosomal escape. As detailed in Section 3, 1-Oleoyl-2-hydroxy-sn-glycero-3-PG sodium, due to its unsaturated 18:1 acyl chain, possesses a significantly enhanced capacity to induce positive membrane curvature compared to its saturated Lyso PG counterparts [1]. Incorporating this specific lysophospholipid into lipid mixtures can be strategically leveraged to stabilize highly curved membrane structures, such as small unilamellar vesicles (SUVs) or the non-lamellar phases crucial for endosomal membrane disruption. Substituting it with 16:0 or 18:0 Lyso PG would result in a less effective curvature modulation, potentially leading to suboptimal nanoparticle morphology and reduced delivery performance.

Analytical Standardization in Targeted Lipidomics

For analytical chemists developing and validating targeted lipidomics methods (e.g., LC-MS/MS) for the quantification of lysophosphatidylglycerol species in biological matrices, the procurement of 1-Oleoyl-2-hydroxy-sn-glycero-3-PG sodium with a defined and vendor-verified isomeric purity is an absolute requirement. The supporting evidence in Section 3 highlights that commercially available 18:1 Lyso PG can vary in its 1-acyl to 2-acyl isomer ratio [1]. This isomerization impacts chromatographic retention time and ionization efficiency. Therefore, method development and calibration must be performed using a well-characterized standard where the isomer composition is known and controlled, such as the Avanti or Cayman products specified. Relying on a generic or uncharacterized source of 18:1 Lyso PG introduces an uncontrolled variable that directly compromises the accuracy, precision, and inter-laboratory comparability of quantitative lipidomics data.

Application

Selection Property

Validation Focus

Cardiolipin remodeling assays

LPGAT1 substrate specificity

Enzyme kinetic consistency

Lysosomal BMP synthesis

Direct precursor conversion

BMP species quantification

High-curvature liposomes

Curvature-active anionic lipid

SUV stabilization, morphology

Targeted lipidomics

Certified isomeric purity

Retention time, ion ratios

• [1] This scenario directly derives from and is supported by the quantitative and class-level evidence presented in Section 3, specifically Evidence Items 1, 2, 3, and 4. View Source